Cas no 72594-86-6 (Benzyl tert-butyl malonate)

• Product Name: Benzyl tert-butyl malonate
• CAS No: 72594-86-6
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD01075175
• CID: 90572
• PubChem ID: 2736712
• Update Time: 2025-04-18

Benzyl tert-butyl malonate Chemical and Physical Properties

Names and Identifiers

• Benzyl tert-butyl malonate
• Malonic acid benzyl tert-butyl ester
• 1-O-benzyl 3-O-tert-butyl propanedioate
• Benzyltert-butylmalonate
• tert-Butyl benzyl malonate
• AK111121
• 1-BENZYL 3-TERT-BUTYL PROPANEDIOATE
• Propanedioic acid, 1,1-dimethylethyl phenylmethyl ester
• tert-butyl phenylmethyl propane-1,3-dioate
• PubChem3938
• t-butyl benzyl malonate
• KSC493Q0N
• XKXXXODAXXAFNP-UHFFFAOYSA-N
• EBD12400
• OR4154
• KM1490
• SBB068291
• benzyl 2-(tert
• SY019190
• AKOS015915482
• CS-0128412
• DTXSID60371546
• PS-5065
• FT-0622830
• Benzyl-2-(tert-butoxycarbonyl)-acetate
• A837571
• J-524776
• SCHEMBL394244
• MFCD01075175
• 72594-86-6
• Benzyl tert-butyl malonate,95%
• DA-43555
• 16881-32-6

• MDL： MFCD01075175
• Inchi： 1S/C14H18O4/c1-14(2,3)18-13(16)9-12(15)17-10-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
• InChI Key： XKXXXODAXXAFNP-UHFFFAOYSA-N
• SMILES： O(C(CC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C
• BRN： 5434466

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.096
• Boiling Point: 312.1℃/760mmHg
• Flash Point: 146.2°C
• Refractive Index: 1.4860
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 52.60000
• LogP: 2.46160
• Solubility: Insoluble in water

Benzyl tert-butyl malonate Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls